Methyl 2-(1,1-dimethylethyl)-2-methyl-4-oxobutanoate

• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: methyl 2,3,3-trimethyl-2-(2-oxoethyl)butanoate
• InChI: InChI=1S/C10H18O3/c1-9(2,3)10(4,6-7-11)8(12)13-5/h7H,6H2,1-5H3
• InChI Key: BEYXVMVZYMCFDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C)(CC=O)C(=O)OC

Description

Methyl 2-(1,1-dimethylethyl)-2-methyl-4-oxobutanoate is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the olefinic ester, methyl 2-(1,1-dimethylethyl)-2-methyl-4-pentenoate (2.76 g, 15 mmol), in dry CH2Cl2 (60 mL) was reacted with ozone at -78° C. When excess ozone was observed (blue coloration), nitrogen was bubbled through the solution, and Ph3P (5.90 g, 22.5 mmol) was added in one portion while stirring. The system was allowed to warm to room temperature (ca. 2 h) and stirred for 2 more hours. The solvent was removed in vacuo and the residue triturated with hexanes (150 mL). The precipitated Ph3PO (ca. 5.78g) was filtered off and the filtrate concentrated in vacuo to give 2.80 g of the crude product as a colorless viscous residue. Flash chromatography over silica gel (hexanes-EtOAc, 19:1) afforded 2.12 g (76%) of the aldehyde as a colorless oil.